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Compound of Interest

Compound Name: N,N-Diethylheptylamine
CAS No.: 26981-81-7
Cat. No.: B8755956
Get Quote
. J

Ticket ID: T-26981-Safe Subject: Flammability & Corrosivity Management for N,N-
Diethylheptylamine Status: Resolved Assigned Specialist: Senior Application Scientist[1]

Executive Summary & Chemical Identity

N,N-Diethylheptylamine is a tertiary aliphatic amine.[1][2] Unlike its lower molecular weight
homologs (e.g., Triethylamine), it exhibits lower volatility but retains significant corrosivity.
Users often underestimate its hazard profile because it does not fume as aggressively as
smaller amines, yet it remains a potent Class 8 Corrosive and a Combustible Liquid.
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Property Value Critical Note
CAS Number 26981-81-7 Verify label before use.[1]
Formula C11H2sN Tertiary Amine structure.[1]

High boiling point; difficult to
Boiling Point 206°C (760 mmHg) remove by rotary evaporation.
[1]

Combustible (Class 111A).[1] Do
Flash Point 68.3°C (155°F) NOT treat as "non-flammable."

[1]

Lighter than water; will float

Density 0.788 g/lcm?3 ) )
during aqueous spills.[1]
o ) Causes severe burns;
Corrosivity Skin Corr.[1][3] 1B ) ]
irreversible eye damage.[1]
Strong base; reacts violently
pKa (Est.) ~10.5-10.8

with acids.[1]

Troubleshooting & FAQs

Direct answers to common user inquiries regarding experimental safety.

Q1: The flash point is 68.3°C. Does this mean | can
handle it on an open bench?

Answer:No. While it is not a "Flammable Liquid" (Class 3, FP < 60°C) by strict GHS definition, it
is a Combustible Liquid.

e Risk: If you heat the reaction mixture above 60°C, the headspace vapor concentration can
reach the Lower Explosive Limit (LEL).

e Protocol: Always handle within a chemical fume hood. If heating is required, use an oil bath
with a temperature limit control. Never use a heat gun on spills or glassware containing
residues.[1]
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Q2: | spilled a small amount (5 mL) inside the fume
hood. How do I clean it?

Answer: Do not wipe it up with paper towels immediately; the exothermic reaction with cellulose
can be dangerous, and the vapors are potent.

¢ Mechanism: The amine reacts with moisture and COz: in the air.[1]

o Action: Cover the spill with a dry absorbent (vermiculite or specialized amine neutralizer).[1]
Do not use standard acid spill kits immediately without checking compatibility, as strong acid
neutralizers can generate excessive heat. Use a weak acid neutralizer (e.g., citric acid
based) if available, or absorb and dispose of as hazardous basic waste.

Q3: What is the correct PPE? My standard nitrile gloves
degraded.

Answer: Tertiary amines are lipophilic and can permeate thin nitrile gloves.[1]

o Recommendation: Use Double-gloved Nitrile (minimum 0.11 mm outer, 0.06 mm inner) for
splash protection.[1] For prolonged handling or spill cleanup, use Butyl Rubber or Silver
Shield/4H laminate gloves.[1]

o Eye Protection: Safety glasses are insufficient.[1] Use Chemical Splash Goggles AND a
Face Shield when pouring volumes >100 mL.[1]

Core Safety Protocols
Protocol A: Safe Transfer & Aliquoting

Objective: Prevent static discharge ignition and corrosive exposure.

o Grounding: Although the flash point is 68.3°C, static discharge is a risk during rapid transfer
of non-conductive organic liquids.[1] Ground the receiving vessel if transferring >1 L.[1]

« Inerting: Flush the receiving vessel with Nitrogen or Argon.[1] This prevents the formation of
carbamates (reaction with atmospheric COz2) and reduces fire risk.[1]

e Syringe Technique:
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o Use a glass syringe with a Luer-lock tip.[1]

o Do not use plastic syringes with rubber plungers for storage; the amine may swell the
rubber, causing the plunger to seize and potentially spray the corrosive liquid upon forcing.

o Needle: Use a long deflecting tip needle to avoid aerosol formation.[1]

Protocol B: Emergency Spill Response Logic

Follow this logic flow to determine the correct response mechanism.
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Figure 1: Decision matrix for responding to N,N-Diethylheptylamine spills. Note that "Large
Spill" outside a hood requires immediate evacuation due to respiratory toxicity.

Scientific Rationale: Mechanism of Hazard
Why is it Corrosive?

The nitrogen atom in N,N-Diethylheptylamine possesses a lone pair of electrons, making it a
strong Lewis base.

» Skin Interaction: Upon contact with skin, it catalyzes the hydrolysis of fats (saponification)
and denatures proteins. This damage is insidious; the lipophilic heptyl chain allows the
molecule to penetrate the stratum corneum deeply before the user feels the "burn," leading
to deep tissue necrosis.

o Eye Interaction: The high pH causes rapid liquefaction necrosis of the cornea, which is often
irreversible.

Why is it Combustible?

The molecule consists of a C11 hydrocarbon framework (Heptyl + 2 Ethyls).[1]

o Combustion Pathway: While the amine group introduces some polarity, the molecule is
overwhelmingly hydrophobic. At temperatures >68.3°C, the vapor pressure is sufficient to
sustain a flame if an ignition source is present.

e Incompatibility: Contact with strong oxidizers (e.g., Hydrogen Peroxide, Nitric Acid) is
hypergolic—it can ignite spontaneously without an external spark.

. Deep Tissue Penetration Liquefaction Necrosis
St > (Heptyl Chain) (Alkaline Hydrolysis)
N,N-Diethylheptylamine
(Lipophilic Tail + Basic N)
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Figure 2: Mechanistic pathways for biological damage (top) and chemical flammability (bottom).

[1]

Storage & Disposal Guidelines
Storage

o Atmosphere: Store under Argon or Nitrogen.[1] Tertiary amines absorb atmospheric CO2 and
moisture to form carbamates and hydrates, which can alter stoichiometry in sensitive
reactions.

o Container: Use glass or stainless steel.[1] Avoid PVC or non-fluorinated plastics for long-term
storage.[1]

e Segregation: Store in a dedicated "Flammables/Bases" cabinet. Strictly separate from acids
and oxidizers.[1]

Disposal[1][2][4]
e Never pour down the drain.[1]

» Method: Dissolve in a combustible solvent (e.g., ethanol) and incinerate in a chemical
incinerator equipped with an afterburner and scrubber (to handle Nitrogen Oxide emissions).

o Labeling: Clearly mark waste containers as "Basic, Organic, Flammable, Corrosive."

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.bocsci.com/n-n-dimethylbutylamine-cas-927-62-8-item-13444.html
https://www.bocsci.com/n-n-dimethylbutylamine-cas-927-62-8-item-13444.html
https://www.bocsci.com/n-n-dimethylbutylamine-cas-927-62-8-item-13444.html
https://www.bocsci.com/n-n-dimethylbutylamine-cas-927-62-8-item-13444.html
https://www.bocsci.com/n-n-dimethylbutylamine-cas-927-62-8-item-13444.html
https://www.bocsci.com/n-n-dimethylbutylamine-cas-927-62-8-item-13444.html
https://www.benchchem.com/product/b8755956/docs?utm_src=pdf-body#technical-support-center-n-n-diethylheptylamine-handling-guide
https://pinpools.com/
https://www.bocsci.com/n-n-dimethylbutylamine-cas-927-62-8-item-13444.html
https://pubchem.ncbi.nlm.nih.gov/compound/12496130
https://www.benchchem.com/product/b8755956?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8755956?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Sources

1. bocsci.com [bocsci.com]

2. Page loading... [wap.guidechem.com]

3. tcichemicals.com [tcichemicals.com]

 To cite this document: BenchChem. [Technical Support Center: N,N-Diethylheptylamine
Handling Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8755956/docs#technical-support-center-n-n-
diethylheptylamine-handling-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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